Cas no 74499-59-5 (Bicyclo[4.1.0]heptan-3-one,4,7,7-trimethyl-4-(3-methyl-2-buten-1-yl)-)

• Product Name: Bicyclo[4.1.0]heptan-3-one,4,7,7-trimethyl-4-(3-methyl-2-buten-1-yl)-
• CAS No: 74499-59-5
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 563952
• PubChem ID: 121494097
• Update Time: 2025-04-19

Bicyclo[4.1.0]heptan-3-one,4,7,7-trimethyl-4-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptan-3-one,4,7,7-trimethyl-4-(3-methyl-2-buten-1-yl)-
• 4,7,7-trimethyl-4-(3-methyl-2-butenyl)bicyclo[4.1.0]heptan-3-one
• 4,7,7-trimethyl-4-(3-methylbut-2-enyl)bicyclo[4.1.0]heptan-3-one
• 3,7,7-Trimethyl-3-(3-methyl-2-butenyl)bicyclo(4.1.0)heptan-4-one
• 4,7,7-Trimethyl-4-(3-methyl-2-butenyl)bicyclo(4.1.0)heptan-3-one
• 4,7,7-trimethyl-4-(3-methylbut-2-en-1-yl)bicyclo[4.1.0]heptan-3-one
• Bicyclo(4.1.0)heptan-3-one, 4,7,7-trimethyl-4-(3-methyl-2-buten-1-yl)-
• Bicyclo(4.1.0)heptan-3-one, 4,7,7-trimethyl-4-(3-methyl-2-butenyl)-
• EINECS 277-896-7
• 74499-59-5
• 1K800F5WU3
• 4,7,7-Trimethyl-4-(3-methyl-2-buten-1-yl)bicyclo(4.1.0)heptan-3-one
• Q27252534
• UNII-1K800F5WU3

• Inchi： 1S/C15H24O/c1-10(2)6-7-15(5)9-12-11(8-13(15)16)14(12,3)4/h6,11-12H,7-9H2,1-5H3/t11-,12+,15?/m1/s1
• InChI Key： FWQHAOBZTWZRCE-ZVORSSOTSA-N
• SMILES： O=C1C(C)(C/C=C(\C)/C)C[C@H]2[C@@H](C1)C2(C)C

Computed Properties

• Exact Mass: 220.183
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.921
• Boiling Point: 282.3°C at 760 mmHg
• Flash Point: 112.3°C
• Refractive Index: 1.476